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Compound of Interest

Compound Name: Arachidoyl glycine

Cat. No.: B594029 Get Quote

Essential Safety and Handling Guide for Arachidoyl
Glycine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Arachidoyl glycine. Adherence to these procedures

is essential for ensuring personal safety and regulatory compliance in the laboratory.

Disclaimer: This material should be considered hazardous until further information becomes

available. Do not ingest, inhale, or allow contact with eyes, skin, or clothing. Wash thoroughly

after handling. Before use, the user must review the complete Safety Data Sheet (SDS)

provided by the supplier. This product is for research use only and is not intended for human or

veterinary diagnostic or therapeutic use.[1]

A critical distinction must be made between Arachidoyl glycine (CAS 617703-96-5), a

crystalline solid, and Arachidonoyl Glycine (CAS 179113-91-8), which is often supplied as a

solution in a flammable solvent like ethanol.[1][2] The handling procedures and personal

protective equipment (PPE) requirements differ significantly for each form.

Part 1: Handling Arachidoyl Glycine (Crystalline Solid)
Arachidoyl glycine in its solid form presents a potential hazard through inhalation of dust

particles and direct contact.
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PPE Category Item Specification

Eye & Face Protection Safety Goggles or Glasses

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Face Shield

Recommended when there is

a splash hazard during

solution preparation.

Skin Protection Gloves

Nitrile rubber gloves are a

suitable option. Always inspect

gloves before use and use

proper removal technique.

Lab Coat/Protective Clothing

Wear a lab coat or other

protective clothing to prevent

skin exposure.

Respiratory Protection Fume Hood

All handling of the solid

powder should be conducted

in a certified chemical fume

hood to minimize inhalation.

Respirator

If a fume hood is not available

or if dust levels are expected

to be high, a NIOSH-approved

respirator may be necessary.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment: spatulas, weighing paper, vials, and solvents.

Don all required PPE as listed in the table above.

Weighing and Aliquoting:
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Conduct all weighing and handling of the solid Arachidoyl glycine inside the fume hood.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Carefully transfer the desired amount of the solid to a new, clearly labeled container.

Solution Preparation:

If preparing a stock solution, slowly add the solvent to the solid to avoid splashing.

Arachidoyl glycine is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF).[1][3]

Cap the container tightly and vortex or sonicate as needed to fully dissolve the solid.

Post-Handling Cleanup:

Wipe down the work surface in the fume hood with an appropriate solvent-dampened

cloth.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly.

Solid Chemical Waste:

Collect unused solid Arachidoyl glycine and any contaminated materials (e.g., weighing

paper, gloves) in a clearly labeled, sealed container for hazardous waste.

Store the waste container in a designated satellite accumulation area.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., ethanol).

Collect the rinsate as hazardous liquid waste.

Deface the label on the empty, rinsed container before disposing of it in accordance with

local regulations.
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Part 2: Handling Arachidoyl Glycine in Solution (e.g., in
Ethanol)
When supplied in a solvent such as ethanol, the primary hazard is the flammability of the

solvent.

PPE Category Item Specification

Eye & Face Protection Safety Goggles or Glasses

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

Face Shield

Recommended due to the

splash hazard of the

flammable liquid.

Skin Protection Gloves

Nitrile rubber gloves are a

suitable option. Always inspect

gloves before use and use

proper removal technique.

Lab Coat/Protective Clothing

A flame-resistant lab coat is

recommended. Prevents skin

exposure.

Respiratory Protection Fume Hood

All handling of the flammable

solution must be conducted in

a certified chemical fume hood.

Preparation:

Work exclusively within a chemical fume hood.

Ensure there are no ignition sources (e.g., open flames, hot plates, static electricity) in the

vicinity.

Have a fire extinguisher rated for flammable liquids readily accessible.
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Don all required PPE.

Handling and Dispensing:

Use grounded metal or spark-proof tools when transferring the solution.

Open the container slowly to release any pressure.

Use a pipette or syringe to transfer the desired volume to a new, labeled container.

Keep the container sealed when not in use.

Post-Handling Cleanup:

Clean any spills immediately with an absorbent material suitable for flammable liquids.

Wipe down the work area within the fume hood.

Dispose of all contaminated materials as hazardous waste.

Remove PPE and wash hands thoroughly.

Liquid Chemical Waste:

Collect all waste solutions containing Arachidoyl glycine and ethanol in a designated,

sealed, and properly labeled container for flammable liquid waste.

Do not mix with other waste streams, such as halogenated solvents.

Store the waste container in a secondary containment tray within a flammable storage

cabinet.

Contaminated Materials:

Place all contaminated items (gloves, pipette tips, absorbent pads) in a sealed bag or

container labeled as hazardous waste.

Quantitative Data Summary
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The following table summarizes the solubility of Arachidoyl glycine in various solvents.

Solvent Approximate Solubility

Ethanol 25 mg/mL

Dimethylformamide (DMF) 20 mg/mL

Dimethyl sulfoxide (DMSO) 15 mg/mL

PBS (pH 7.2) 2 mg/mL

Data sourced from Cayman Chemical product

information.

Experimental Workflow and Signaling Pathway
Diagrams
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Caption: General workflow for handling Arachidoyl glycine.
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Caption: Simplified signaling pathway for N-Arachidonoyl Glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b594029#personal-protective-equipment-for-handling-
arachidoyl-glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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